Cas no 820231-70-7 (1,3-Benzenedicarbonitrile, 4-(2-pyridinyl)-)

1,3-Benzenedicarbonitrile, 4-(2-pyridinyl)- structure
820231-70-7 structure
Product Name:1,3-Benzenedicarbonitrile, 4-(2-pyridinyl)-
CAS No:820231-70-7
MF:C13H7N3
MW:205.214781999588
CID:700906
PubChem ID:70866429
Update Time:2025-04-19

1,3-Benzenedicarbonitrile, 4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarbonitrile, 4-(2-pyridinyl)-
    • 4-pyridin-2-ylbenzene-1,3-dicarbonitrile
    • DTXSID30744061
    • SCHEMBL13261822
    • 4-(Pyridin-2-yl)benzene-1,3-dicarbonitrile
    • 820231-70-7
    • Inchi: 1S/C13H7N3/c14-8-10-4-5-12(11(7-10)9-15)13-3-1-2-6-16-13/h1-7H
    • InChI Key: NWEPOAXECOBHNC-UHFFFAOYSA-N
    • SMILES: N1C=CC=CC=1C1C=CC(C#N)=CC=1C#N

Computed Properties

  • Exact Mass: 205.063997236g/mol
  • Monoisotopic Mass: 205.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.5Ų
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